Cas no 14246-53-8 (N-Octanoylglycine)

N-Octanoylglycine Properties

Names and Identifiers

• 2-Octanamidoacetic acid
• N-(1-Oxooctyl)glycine
• 2-(Octanoylamino)acetic acid
• Caprylylglycine
• N-Octanoylglycine
• N-caprylyl glycine
• N-n-octanoylglycine
• Capryloylglycine
• Octanoyl glycine
• Einecs 238-122-3
• CAPRYLOYL GLYCIN
• N-Capryloylglycine
• N-Octanoylglycine-d2
• Glycine, N-(1-oxooctyl)-
• 2-octanoylaminoacetic acid
• CAPRYLOYL GLYCINE [WHO-DD]
• N-(1-oxooctyl)-Glycine
• 8TY5YO42NJ
• N-octanoyl-Glycine
• capryloylglycine
• DB-021980
• 14246-53-8
• 2-octanamidoacetic acid
• EINECS 238-122-3
• Z362780008
• EC 238-122-3
• NS00002293
• octanoylglycine
• EN300-114896
• AKOS009254081
• CS-0152288
• 2-(octylamino)acetic acid
• BS-24906
• N-Octanoylglycine, analytical reference material
• E75778
• 2-(octanoylamino)acetic acid
• SCHEMBL125481
• DTXSID9065736
• Lipacide C 8G
• CHEBI:74099
• Capryloyl glycine
• Q27144409
• UNII-8TY5YO42NJ
• CAPRYLYLGLYCINE
• N-(1-oxooctyl)glycine
• +Expand

• MDL： MFCD00154701
• InChIKey： SAVLIIGUQOSOEP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H19NO3/c1-2-3-4-5-6-7-9(12)11-8-10(13)14/h2-8H2,1H3,(H,11,12)(H,13,14)
• SMILES： C(NCC(O)=O)(=O)CCCCCCC

Computed Properties

• Exact Mass: 201.13600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 201.13649347g/mol
• Heavy Atom Count: 14
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 1.93860
• PSA: 66.40000